Cas no 1214337-89-9 (2-Chloro-4-(pyridin-4-yl)phenol)

• Product Name: 2-Chloro-4-(pyridin-4-yl)phenol
• CAS No: 1214337-89-9
• MF: C₁₁H₈ClNO
• MW: 205.640321731567
• CID: 4963294
• Update Time: 2025-05-26

2-Chloro-4-(pyridin-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(pyridin-4-yl)phenol

• Inchi： 1S/C11H8ClNO/c12-10-7-9(1-2-11(10)14)8-3-5-13-6-4-8/h1-7,14H
• InChI Key： KNDCCPWSVBLNGX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CN=CC=1)O

Computed Properties

• Exact Mass: 205.0294416 g/mol
• Monoisotopic Mass: 205.0294416 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33.1
• Molecular Weight: 205.64

Additional information on 2-Chloro-4-(pyridin-4-yl)phenol

Introduction to 2-Chloro-4-(pyridin-4-yl)phenol (CAS No: 1214337-89-9)

2-Chloro-4-(pyridin-4-yl)phenol, identified by the Chemical Abstracts Service Number (CAS No) 1214337-89-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of phenolic derivatives, characterized by its chloro and pyridine substituents, which contribute to its unique chemical properties and potential biological activities. The structural arrangement of this molecule not only makes it a subject of interest for synthetic chemists but also for researchers exploring novel therapeutic agents.

The structure of 2-Chloro-4-(pyridin-4-yl)phenol consists of a phenol core substituted with a chlorine atom at the 2-position and a pyridine group at the 4-position. This specific configuration imparts distinct reactivity and interaction capabilities with biological targets. The presence of the chloro group enhances electrophilic substitution reactions, while the pyridine moiety introduces hydrogen bonding potential and can influence binding affinities in protein interactions. Such features make this compound a valuable scaffold for designing molecules with tailored pharmacological properties.

In recent years, there has been growing interest in phenolic compounds due to their diverse biological activities. These compounds have been extensively studied for their potential applications in medicine, including antimicrobial, anti-inflammatory, and anticancer properties. The synthetic pathways for 2-Chloro-4-(pyridin-4-yl)phenol have been optimized to ensure high yield and purity, making it accessible for further derivatization and functionalization. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce additional functional groups, enhancing the compound's versatility.

One of the most compelling aspects of 2-Chloro-4-(pyridin-4-yl)phenol is its role as an intermediate in the development of novel pharmaceuticals. Researchers have leveraged its structural features to create derivatives with enhanced bioavailability and target specificity. For instance, modifications at the pyridine ring have led to compounds with improved binding affinity to certain enzymes and receptors. These findings are particularly relevant in the context of drug discovery, where small molecule modulators play a crucial role in modulating biological pathways.

The pharmacological potential of 2-Chloro-4-(pyridin-4-yl)phenol has been explored in several preclinical studies. Its ability to interact with various biological targets has opened up possibilities for applications in treating a range of diseases. Notably, studies have indicated its efficacy in inhibiting certain kinases and transcription factors, which are implicated in cancer progression. Additionally, its antimicrobial properties have been investigated, showing promise against resistant bacterial strains. These findings underscore the compound's significance as a lead molecule in medicinal chemistry.

From an agrochemical perspective, 2-Chloro-4-(pyridin-4-yl)phenol has shown promise as a precursor for developing novel pesticides. Its structural motifs are similar to those found in existing agrochemicals that exhibit herbicidal and insecticidal activities. By modifying its chemical structure, researchers aim to create compounds that are more effective against pests while maintaining environmental safety. This aligns with the broader goal of sustainable agriculture, where minimizing chemical usage without compromising crop protection is paramount.

The analytical characterization of 2-Chloro-4-(pyridin-4-yl)phenol is another critical aspect that ensures its quality and consistency in various applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and purity. These analytical methods provide detailed insights into the compound's chemical environment, which is essential for understanding its reactivity and biological interactions.

In conclusion, 2-Chloro-4-(pyridin-4-yl)phenol (CAS No: 1214337-89-9) represents a significant advancement in organic chemistry with broad implications for pharmaceutical and agrochemical industries. Its unique structural features, coupled with its synthetic accessibility, make it a versatile building block for developing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of chemical innovation.